N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-4-methoxybenzamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C23H24N2O3/c1-27-20-10-8-18(9-11-20)23(26)24-15-21(22-7-4-14-28-22)25-13-12-17-5-2-3-6-19(17)16-25/h2-11,14,21H,12-13,15-16H2,1H3,(H,24,26)
• InChI Key: GETDLLLYFXUAPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C4C3
• Molecular Formula: C23H24N2O3
• Molecular Weight: 376.4 g/mol

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-4-methoxybenzamide is a chemical compound that has been of great interest in scientific research due to its potential therapeutic applications. This compound is also known as F 13640 and has been synthesized through various methods, which will be discussed in In this paper, we will explore the scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-4-methoxybenzamide.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Rhodium-Catalyzed Reactions

Research has demonstrated the effectiveness of Rh(III)-catalyzed oxidative olefination by directed C-H bond activation of N-methoxybenzamides, highlighting the potential of similar compounds in synthesizing valuable tetrahydroisoquinolinone products through selective formation processes (Rakshit et al., 2011).

Pro-Drug System

Studies have synthesized 5-substituted isoquinolin-1-ones through a one-pot Curtius rearrangement, indicating the role of similar structures in developing bioreductively activated pro-drug systems for targeted therapeutic delivery (Berry et al., 1997).

Catalysis and Synthesis

Research on Rh(III)-catalyzed synthesis of isoquinoline derivatives from diazoisochroman-imines and N-methoxybenzamides showcases the utility of complex organic compounds in facilitating new synthetic pathways, providing a rapid entry to isoquinolinone architectures (Li et al., 2019).

Biological Applications and Pharmacological Potentials

Sigma-2 Receptor Probes

Studies have identified radiolabeled benzamide analogs, including compounds structurally related to the mentioned chemical, as promising ligands for investigating sigma-2 receptors, offering insights into their role in solid tumors (Xu et al., 2005).

Antitumor Agents

The exploration of 3-acyl isoquinolin-1(2H)-ones, synthesized via rhodium(III)-catalyzed redox-neutral [4+2] annulation, has revealed potent antitumor activities, underscoring the potential therapeutic applications of similar compounds (Bian et al., 2020).